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Compound of Interest

Compound Name: 2,4-Dibromobenzaldehyde

Cat. No.: B1584873

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dibromobenzaldehyde is a halogenated aromatic aldehyde that serves as a versatile
intermediate in the synthesis of a variety of organic compounds.[1] While its direct application
as an agrochemical is not extensively documented, its chemical structure provides a valuable
scaffold for the development of novel pesticides, including fungicides, herbicides, and
insecticides. The presence of two bromine atoms on the phenyl ring can enhance the biological
activity and modify the physicochemical properties of the resulting molecules. The aldehyde
functional group offers a reactive site for the construction of more complex chemical entities.[1]

This document provides detailed application notes and protocols for the synthesis of a
representative agrochemical candidate, a pyrazole carboxanilide fungicide, using 2,4-
Dibromobenzaldehyde as a key starting material. The protocols are designed to be illustrative
of the potential applications of this chemical in agrochemical research and development.

Application: Synthesis of a Novel Pyrazole
Carboxanilide Fungicide

Pyrazole carboxanilides are a well-established class of fungicides that act as succinate
dehydrogenase inhibitors (SDHIs), disrupting the mitochondrial electron transport chain in
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fungi. The following sections detail the synthesis and hypothetical biological evaluation of a
novel pyrazole carboxanilide derived from 2,4-Dibromobenzaldehyde.

Logical Workflow for Synthesis and Evaluation
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2,4-Dibromobenzaldehyde

,N-Dimethylformamide dimethyl acetal

Claisen-Schmidt Condensation

1-(2,4-Dibromophenyl)-3-(dimethylamino)prop-2-en-1-one

Cyclocondensation with Hydrazine

5-(2,4-Dibromophenyl)-1H-pyrazole

Carboxylation

5-(2,4-Dibromophenyl)-1H-pyrazole-3-carboxylic acid

Substituted aniline, coupling agent

Amide Coupling

N-(substituted)-5-(2,4-dibromophenyl)-1H-pyrazole-3-carboxamide (Target Fungicide)

In vitro Fungicidal Assay

In vivo Greenhouse Trials

Structure-Activity Relationship (SAR) Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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